Cas no 918625-69-1 (Benzaldehyde, 2-hydroxy-3-methoxy-5-[2-(3-methoxyphenyl)diazenyl]-)

• Product Name: Benzaldehyde, 2-hydroxy-3-methoxy-5-[2-(3-methoxyphenyl)diazenyl]-
• CAS No: 918625-69-1
• MF: C₁₅H₁₄N₂O₄
• MW: 286.282663822174
• CID: 772833
• PubChem ID: 136236687
• Update Time: 2025-04-19

Benzaldehyde, 2-hydroxy-3-methoxy-5-[2-(3-methoxyphenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-hydroxy-3-methoxy-5-[2-(3-methoxyphenyl)diazenyl]-
• 5-methoxy-3-[(3-methoxyphenyl)hydrazinylidene]-6-oxocyclohexa-1,4-diene-1-carbaldehyde
• DTXSID00845473
• 2-hydroxy-3-methoxy-5-[(E)-(3-methoxyphenyl)diazenyl]benzaldehyde
• AKOS030221151
• 2-hydroxy-3-methoxy-5-[(E)-2-(3-methoxyphenyl)-1-diazenyl]benzaldehyde
• 918625-69-1
• (E)-2-hydroxy-3-methoxy-5-[(3-methoxyphenyl)diazenyl]benzaldehyde
• 5-Methoxy-3-[2-(3-methoxyphenyl)hydrazinylidene]-6-oxocyclohexa-1,4-diene-1-carbaldehyde

• Inchi： 1S/C15H14N2O4/c1-20-13-5-3-4-11(7-13)16-17-12-6-10(9-18)15(19)14(8-12)21-2/h3-9,19H,1-2H3/b17-16+
• InChI Key： VGPVCMDYWXUKCG-WUKNDPDISA-N
• SMILES： O(C)C1=CC(=CC(C=O)=C1O)/N=N/C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 286.09535693g/mol
• Monoisotopic Mass: 286.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.5Ų